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Compound of Interest

Compound Name: Scandium sulfate

Cat. No.: B076056

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of scandium sulfate hydrate, a
compound of increasing interest in various scientific and industrial fields. This document details
its chemical and physical properties, outlines key experimental protocols, and discusses its
current applications.

Chemical Identification and Properties

Scandium sulfate is an inorganic compound with the general formula Sc2(SOa4)s. It can exist in
an anhydrous form and as several hydrates, with the pentahydrate and octahydrate being
common forms. These compounds are typically white, crystalline solids.[1] Scandium itself is a
transition metal, often classified with the rare earth elements due to its chemical properties.[2]
[3] The chemistry of scandium is primarily dominated by the +3 oxidation state.[2][4]

CAS Numbers

The Chemical Abstracts Service (CAS) has assigned the following numbers to scandium
sulfate and its hydrates:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b076056?utm_src=pdf-interest
https://www.benchchem.com/product/b076056?utm_src=pdf-body
https://www.benchchem.com/product/b076056?utm_src=pdf-body
https://en.wikipedia.org/wiki/Scandium_sulfate
https://en.wikipedia.org/wiki/Scandium_compounds
https://www.americanelements.com/scandium-sulfate-13465-61-7
https://en.wikipedia.org/wiki/Scandium_compounds
https://www.docbrown.info/page07/transition01Sc.htm
https://www.benchchem.com/product/b076056?utm_src=pdf-body
https://www.benchchem.com/product/b076056?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Compound Name

CAS Number

Scandium Sulfate (Anhydrous)

13465-61-7[1]

Scandium Sulfate Hydrate (unspecified)

33849-58-0[5], 52788-54-2[6]

Scandium Sulfate Pentahydrate

15292-44-1[7]

Scandium Sulfate Octahydrate

52788-54-2[8][9]

Physicochemical Properties

The properties of scandium sulfate hydrates are crucial for their handling, storage, and

application. They are generally soluble in water and hygroscopic, meaning they readily absorb

moisture from the air.[1] Detailed quantitative data for various hydrates are summarized below.

Property

Scandium Sulfate
(Anhydrous)

Scandium Sulfate
Pentahydrate

Scandium Sulfate
Octahydrate

Molecular Formula

Sc2(S04)3[1]

Sc2(S04)3-5H20][7]

Sc2(S04)3-8H20]8]

Molecular Weight 378.09 g/mol [1] 468.18 g/mol [10] 522.22 g/mol [8]
White hygroscopic ) )

Appearance Colorless crystals[11] White solid[6]
crystals or powder[1]
Not well defined;

Melting Point decomposes upon N/A[12] N/A[13]
heating.

- ) 330 °C (decomposes) 330 °C (decomposes) 330 °C (decomposes)

Boiling Point
[14] [12] [13]

Density N/A 2.519 g/cm3[15] N/A

o 54.6 g/100mL at
Solubility in Water Soluble[1] Soluble[6]

25°C[15]

A study on the solubility of scandium sulfate in water at various temperatures has shown that

different hydrates are stable at different temperature ranges. Scandium sulfate hexahydrate is
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the equilibrium solid phase at 273-295 K, the pentahydrate at 295-333 K, and the tetrahydrate
at 333-373 K.[16]

Experimental Protocols

This section details methodologies for key experiments involving scandium sulfate hydrate,
including its synthesis and its use in the preparation of other scandium compounds.

Synthesis of Scandium Hydroxide from Scandium
Sulfate

A common application of scandium sulfate is as a precursor for the synthesis of scandium
hydroxide. The following protocol describes a direct precipitation method.

Materials:

e Scandium sulfate hydrate solution of a desired concentration

e Precipitating agent (e.g., sodium hydroxide or ammonium hydroxide)
e Deionized water

Procedure:

Dissolve the scandium sulfate hydrate in deionized water to achieve the target
concentration.

e While continuously stirring the solution, slowly add the precipitating agent.

e Monitor the pH of the solution. Continue to add the precipitating agent until the pH is above 7
to ensure complete precipitation of scandium hydroxide.

e Age the resulting precipitate by stirring for 1-2 hours to improve its filterability.
« Filter the precipitate using a suitable method, such as vacuum filtration.

o Wash the collected precipitate thoroughly with deionized water to remove any soluble
impurities.
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» Dry the purified scandium hydroxide powder in an oven at a controlled temperature, typically
between 80-100°C.

Solution Preparation
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Caption: Workflow for the synthesis of scandium hydroxide.

Solvent Extraction of Scandium from Sulfate Solutions

Scandium can be selectively recovered from sulfate media using solvent extraction. This is a
crucial technique in the hydrometallurgical processing of scandium.

Materials:

Aqueous feed solution containing scandium in a sulfate medium

Organic phase: An extractant such as D2EHAG (N-[N,N-di(2-
ethylhexyl)aminocarbonylmethyl]glycine) dissolved in a diluent like n-dodecane

Stripping solution (e.g., 0.5 M sulfuric acid)

Solutions for pH adjustment (e.g., sulfuric acid and ammonium sulfate)

Procedure:

o Extraction:

o Prepare the aqueous feed solution containing scandium and adjust the pH to the optimal
level (e.g., pH 2 for D2EHAG).[17]

o Contact the aqueous phase with the organic phase at a specific organic-to-aqueous phase
ratio.

o Agitate the mixture for a sufficient time to allow for the transfer of scandium from the
agueous to the organic phase.

o Separate the two phases. The scandium is now in the organic phase.

e Stripping:

o Contact the scandium-loaded organic phase with the acidic stripping solution.
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o Agitate the mixture to transfer the scandium back into a new aqueous phase, now in a
more concentrated form.

o Separate the phases. The final product is a concentrated scandium sulfate solution.
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Caption: Workflow for solvent extraction of scandium.
Applications
Scandium sulfate and its derivatives have several niche but important applications.

e Catalysis: Scandium compounds, such as scandium triflate which can be derived from the
sulfate, are used as Lewis acid catalysts in organic synthesis. They can catalyze a variety of
reactions, including polymerization and Michael addition reactions.[18]
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 Agriculture: In dilute solutions, scandium sulfate has been used as a seed treatment to
enhance the germination of various plants, including corn, peas, and wheat.[14][19]

e Materials Science: Scandium sulfate is a precursor for the production of high-purity
scandium oxide, which is used in the manufacturing of high-intensity lighting, specialty glass,
and alloys.[3]

Biological Role and Toxicology

Currently, scandium has no known biological role.[18][20] Some studies suggest it may
interfere with the metabolism of essential elements like calcium and magnesium.[21] Scandium
compounds should be handled with care as they are considered to have some level of toxicity,
and scandium is a suspected carcinogen.[18][20]

Conclusion

Scandium sulfate hydrate is a versatile inorganic compound with important applications in
catalysis, agriculture, and as a precursor for advanced materials. While its direct biological role
is not established, its utility in various chemical and industrial processes is clear. The
experimental protocols provided in this guide offer a foundation for researchers and
professionals working with this compound. Further research into its properties and applications
is likely to uncover new opportunities for this unique element.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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